Cas no 2137068-46-1 (methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate)

• Product Name: methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate
• CAS No: 2137068-46-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6082140
• PubChem ID: 165475048
• Update Time: 2025-10-28

methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate
• 2137068-46-1
• EN300-1122095

• Inchi： 1S/C9H13N3O2/c1-14-8(13)4-3-7(10)9-11-5-2-6-12-9/h2,5-7H,3-4,10H2,1H3/t7-/m1/s1
• InChI Key： YCPRCVVFFRGXND-SSDOTTSWSA-N
• SMILES： O(C)C(CC[C@H](C1N=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate

Introduction to Methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate (CAS No. 2137068-46-1)

Methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate, a compound with the chemical identifier CAS No. 2137068-46-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a chiral center at the fourth carbon atom, denoted as (4R), contributes to its stereochemical specificity, which is crucial for the development of biologically active molecules.

The molecular structure of methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate consists of a butanoate backbone substituted with an amino group at the fourth position and a pyrimidine ring at the second position. This configuration suggests a high degree of versatility, allowing for interactions with various biological targets. The pyrimidine moiety is particularly noteworthy, as it is a common pharmacophore in many drugs and bioactive molecules, often involved in binding to nucleic acid bases and enzymes.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of therapeutic agents. For instance, compounds containing the pyrimidine scaffold have been extensively investigated for their roles in antiviral, anticancer, and anti-inflammatory applications. The incorporation of this moiety into methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate may enhance its pharmacological properties, making it a promising candidate for further exploration.

The chiral center at the fourth carbon atom is another critical feature of this compound. Stereoisomers can exhibit vastly different biological activities, making the precise control of stereochemistry essential in drug design. The (4R) configuration suggests that this compound may have specific interactions with biological targets that are distinct from its enantiomer. This specificity can lead to improved efficacy and reduced side effects, which are paramount in pharmaceutical development.

In the context of current research, methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate could serve as a key intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel drugs targeting various diseases. The amino group and the carboxylate ester functionality provide multiple points for further chemical modification, allowing chemists to tailor the compound's properties to specific therapeutic needs.

One area where this compound shows particular promise is in the field of enzyme inhibition. Pyrimidine derivatives are known to interact with enzymes through hydrogen bonding and other non-covalent interactions. The presence of both an amino group and a pyrimidine ring in methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate could facilitate strong binding to enzyme active sites, potentially leading to potent inhibitory effects. This makes it a valuable candidate for developing drugs that target enzyme-mediated diseases.

Furthermore, the butanoate moiety may contribute to the compound's solubility and bioavailability, which are critical factors in drug development. By optimizing the length and composition of the aliphatic chain, researchers can improve the pharmacokinetic properties of drugs derived from this compound. This aspect is particularly important for oral administration, where solubility and absorption play a significant role in drug efficacy.

Recent advancements in computational chemistry have also enhanced our ability to predict the biological activity of compounds like methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental studies, allowing researchers to design more effective drug candidates with greater efficiency.

The synthesis of methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and chiral resolution have enabled chemists to obtain high-purity enantiomerically pure compounds like this one, which is essential for pharmaceutical applications.

In conclusion, methyl (4R)-4-amino-4-(pyrimidin-2-yl)butanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the (4R) chiral center and the pyrimidine moiety, make it a promising candidate for further exploration in drug development. Recent research highlights its potential applications in enzyme inhibition and other therapeutic areas, while advancements in synthetic chemistry have made it more accessible for medicinal use.